Cas no 6290-03-5 ((R)-(-)-1,3-Butanediol)

• Product Name: (R)-(-)-1,3-Butanediol
• CAS No: 6290-03-5
• MF: C₄H₁₀O₂
• MW: 90.1210017204285
• MDL: MFCD00064277
• CID: 46581
• PubChem ID: 87564099
• Update Time: 2025-04-18

(R)-(-)-1,3-Butanediol Chemical and Physical Properties

Names and Identifiers

• (R)-Butane-1,3-diol
• (R)-(-)-1,3-Butanediol
• (-)-1,3-Butanediol
• (3R)-1,3-Butanediol
• (R)-1,3-Butanediol
• 1,3-Butanediol, (R)-(-)-
• 1,3-Butanediol,(3R)-
• 1,3-Butanediol,(R)-
• L-Butane-1,3-diol
• (R)-(-)-1,3-Butylene Glycol
• (R)-(-)-1,3-Dihydroxybutane
• 1,3-Butanediol, (R)-(-)- (8CI)
• 1,3-Butanediol, (3R)-
• 6290-03-5
• 1,3-Butanediol #
• EINECS 228-532-0
• CS-M1638
• CHEBI:52687
• O10183
• B1159
• EN300-7206273
• BU4
• Q27123551
• 1,3-(R)-butanediol
• AKOS015838959
• MFCD00064277
• r-(-)-1,3-butanediol
• AMY25740
• (R)-(-)-Butane-1,3-diol
• NS00080628
• (3R)-butane-1,3-diol
• DTXSID001016432
• AKOS005146047
• AS-11116
• (R)-(-)-1,3-Butanediol, 98%
• (R)-(-)-1,3-butandiol
• AC-5640
• HY-77490
• A834075
• 1,3-Butanediol, (R)-
• (R)-1,3-Butylene Glycol
• (R)?-?(-?)?-?1,?3-?Butanediol
• (3R)-1,3-Butanediol; (-)-1,3-Butanediol; (R)-(-)-1,3-Butanediol; (R)-1,3-Butanediol; L-Butane-1,3-diol;

• MDL： MFCD00064277
• Inchi： 1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3/t4-/m1/s1
• InChI Key： PUPZLCDOIYMWBV-SCSAIBSYSA-N
• SMILES： O[C@H](C)CCO
• BRN： 1718944

Computed Properties

• Exact Mass: 90.06810
• Monoisotopic Mass: 90.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.005 g/mL at 25 °C(lit.)
• Melting Point: 0.07°C (estimate)
• Boiling Point: 117°C/40mmHg(lit.)
• Flash Point: 108 ºC
• Refractive Index: 1.44
• Water Partition Coefficient: Fully miscible in water.
• PSA: 40.46000
• LogP: -0.25040
• Solubility: Not determined
• Vapor Pressure: 0.06 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic
• Specific Rotation: -31 º (c=1 in EtOH)
• Optical Activity: [α]21/D −31.0°, c = 1 in ethanol

(R)-(-)-1,3-Butanediol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• RTECS：EK0440000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether